2-((Methylamino)methyl)isonicotinonitrile

• Molecular Formula: C8H9N3
• Molecular Weight: 147.18 g/mol
• IUPAC Name: 2-(methylaminomethyl)pyridine-4-carbonitrile
• InChI: InChI=1S/C8H9N3/c1-10-6-8-4-7(5-9)2-3-11-8/h2-4,10H,6H2,1H3
• InChI Key: RULLXVLSJWYBMB-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC=CC(=C1)C#N

Description

2-((Methylamino)methyl)isonicotinonitrile is a pyridine-based compound featuring a nitrile group at the 4-position of the pyridine ring and a methylaminomethyl substituent at the 2-position.

Comparison with Similar Compounds

Methyl 2-Aminoisonicotinate ()

• Molecular Formula : $ \text{C}8\text{H}8\text{N}2\text{O}2 $
• Molecular Weight : 168.16 g/mol
• Functional Groups: Pyridine ring, methyl ester (at 4-position), amino group (at 2-position).
• Key Differences: The ester group ($ \text{COOCH}_3 $) in Methyl 2-aminoisonicotinate is hydrolytically labile, which contrasts with the stable nitrile ($ \text{CN} $) in the target compound. This difference may influence metabolic stability in vivo. The amino group in Methyl 2-aminoisonicotinate allows for hydrogen bonding, while the methylaminomethyl group in the target compound introduces steric bulk and basicity due to the tertiary amine.

2-Amino-6-methylnicotinonitrile ()

• Molecular Formula : $ \text{C}7\text{H}7\text{N}_3 $
• Molecular Weight : 133.15 g/mol
• Functional Groups: Pyridine ring, nitrile (at 4-position), amino group (at 2-position), methyl group (at 6-position).
• Key Differences: The methyl group at the 6-position in 2-Amino-6-methylnicotinonitrile introduces steric hindrance absent in the target compound. The amino group in this analog contrasts with the methylaminomethyl substituent in the target compound, which may alter solubility and receptor binding profiles. Safety data for 2-Amino-6-methylnicotinonitrile highlight toxicity risks (e.g., respiratory irritation), suggesting similar precautions may apply to the target compound .

Methyl 1-(Methylamino)cyclobutanecarboxylate Hydrochloride ()

• Molecular Formula: Not explicitly provided; LCMS data ($ m/z \, 411 \, [\text{M+H}]^+ $) suggests a complex structure.
• Functional Groups: Cyclobutane ring, methyl ester, methylamino group.
• Key Differences: This compound is a cyclobutane derivative, whereas the target compound is pyridine-based.

Data Table: Structural and Functional Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Properties/Applications
2-((Methylamino)methyl)isonicotinonitrile	Not Provided	$ \text{C}8\text{H}{10}\text{N}_3 $	148.19 (calc.)	Pyridine, nitrile, methylaminomethyl	Hypothesized quorum sensing modulation (inferred from structural analogs)
Methyl 2-Aminoisonicotinate	27655-40-9	$ \text{C}8\text{H}8\text{N}2\text{O}2 $	168.16	Pyridine, ester, amino	Ester hydrolysis potential; synthetic intermediate
2-Amino-6-methylnicotinonitrile	84647-20-1	$ \text{C}7\text{H}7\text{N}_3 $	133.15	Pyridine, nitrile, amino, methyl	Toxicity risks; requires safety protocols
Methyl 1-(Methylamino)cyclobutanecarboxylate HCl	Not Provided	Not Provided	410.5 (calc. from $ m/z \, 411 $)	Cyclobutane, ester, methylamino	Pharmaceutical intermediate; LCMS-characterized

Research Findings and Implications

• Synthetic Pathways: and highlight the use of methylamino-containing intermediates in multi-step syntheses. The target compound may be synthesized via alkylation of isonicotinonitrile with a methylamine derivative, analogous to methods for 2-[(Methylamino)methyl]phenol .
• For example, quorum sensing modulation in Staphylococcus aureus (referenced in ) suggests a plausible application .
• Safety and Handling: The toxicity of 2-Amino-6-methylnicotinonitrile () underscores the need for rigorous safety protocols when handling structurally related nitriles .